![molecular formula C13H9ClN2O2S B267698 N-(3-chlorophenyl)-4-cyanobenzenesulfonamide](/img/structure/B267698.png)
N-(3-chlorophenyl)-4-cyanobenzenesulfonamide
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Overview
Description
N-(3-chlorophenyl)-4-cyanobenzenesulfonamide, also known as N-(3-chlorophenyl)-4-cyano-benzenesulfonamide or N-(3-chlorophenyl)-4-cyano-benzenesulfonamide, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound is known for its potential use in the treatment of various diseases, including cancer and inflammation.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-4-cyanobenzenesulfonamide(3-chlorophenyl)-4-cyanobenzenesulfonamide is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways that are involved in cell proliferation and inflammation. For example, it has been suggested that this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide may inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound(3-chlorophenyl)-4-cyanobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce inflammation. In addition, studies have suggested that this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-chlorophenyl)-4-cyanobenzenesulfonamide(3-chlorophenyl)-4-cyanobenzenesulfonamide is its potent anti-cancer and anti-inflammatory activity. This makes it a promising candidate for the development of new drugs for the treatment of cancer and inflammation. However, one of the limitations of this compound is its potential toxicity. Studies have shown that this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide can be toxic to normal cells at high concentrations, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on N-(3-chlorophenyl)-4-cyanobenzenesulfonamide(3-chlorophenyl)-4-cyanobenzenesulfonamide. One area of research is the development of new analogs of this compound with improved potency and selectivity. Another area of research is the investigation of the mechanism of action of this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide, which may provide insights into the development of new drugs for the treatment of cancer and inflammation. Finally, future research may focus on the clinical development of this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide and its analogs for the treatment of various diseases.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-4-cyanobenzenesulfonamide(3-chlorophenyl)-4-cyanobenzenesulfonamide involves the reaction of 3-chloroaniline with 4-cyanobenzenesulfonyl chloride in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
N-(3-chlorophenyl)-4-cyanobenzenesulfonamide(3-chlorophenyl)-4-cyanobenzenesulfonamide has been extensively studied for its potential use in the treatment of various diseases. One of the major areas of research has been in the field of cancer. Studies have shown that this compound has potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. It has been suggested that the mechanism of action of this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide involves the inhibition of cell proliferation and induction of apoptosis.
In addition to its anti-cancer properties, this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide has also been studied for its anti-inflammatory activity. Studies have shown that this compound has potent anti-inflammatory effects in animal models of inflammation. It has been suggested that the mechanism of action of this compound(3-chlorophenyl)-4-cyanobenzenesulfonamide involves the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory pathways.
properties
Molecular Formula |
C13H9ClN2O2S |
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Molecular Weight |
292.74 g/mol |
IUPAC Name |
N-(3-chlorophenyl)-4-cyanobenzenesulfonamide |
InChI |
InChI=1S/C13H9ClN2O2S/c14-11-2-1-3-12(8-11)16-19(17,18)13-6-4-10(9-15)5-7-13/h1-8,16H |
InChI Key |
GBWXOSLYEWYDCT-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)NS(=O)(=O)C2=CC=C(C=C2)C#N |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NS(=O)(=O)C2=CC=C(C=C2)C#N |
Origin of Product |
United States |
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